Cas no 2828439-74-1 ((S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole
• CAS No: 2828439-74-1
• MF: C₁₂H₁₁NOS
• MW: 217.29
• CID: 5140717
• PubChem ID: 163201372
• Update Time: 2026-03-03

(S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• F72522
• 2828439-74-1
• (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole
• (4S)-2-(1-benzothiophen-2-yl)-4-methyl-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C12H11NOS/c1-8-7-14-12(13-8)11-6-9-4-2-3-5-10(9)15-11/h2-6,8H,7H2,1H3/t8-/m0/s1
• InChI Key： ZTTLPQXEHADBIG-QMMMGPOBSA-N
• SMILES： C1=CC2=C(C=C1)C=C(C1=N[C@@H](C)CO1)S2

Computed Properties

• Exact Mass: 217.05613515g/mol
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole

Recent Advances in the Study of (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole (CAS: 2828439-74-1)

The compound (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole (CAS: 2828439-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral oxazole derivative, characterized by its benzo[b]thiophene moiety, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its unique structural features, which contribute to its binding affinity and selectivity toward specific biological targets.

One of the most notable advancements in the research of this compound is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole serves as a critical scaffold for targeting aberrant kinase signaling pathways implicated in cancer and autoimmune diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and pharmacokinetic properties, leading to the identification of derivatives with improved efficacy and reduced off-target effects.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge revealed that (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole exhibits significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The study, published in Bioorganic & Medicinal Chemistry Letters, employed in vitro and in vivo models to validate the compound's mechanism of action, suggesting its promise as a lead candidate for the treatment of chronic inflammatory disorders.

The synthetic accessibility of (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole has also been a focal point of recent investigations. A 2024 report in Organic Process Research & Development detailed a scalable and enantioselective synthesis route for this compound, addressing previous challenges related to yield and purity. The optimized protocol employs asymmetric catalysis and green chemistry principles, making it suitable for large-scale production while minimizing environmental impact.

Despite these promising developments, challenges remain in the clinical translation of (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity require further investigation. Ongoing research aims to address these limitations through advanced formulation strategies and structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, (S)-2-(Benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydrooxazole (CAS: 2828439-74-1) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone for future drug discovery efforts. Continued research will be essential to fully realize its therapeutic value and overcome existing barriers to clinical development.